4,7,7-trimethyl-3-oxo-N-[2-(1-piperidinyl)ethyl]bicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 4,7,7-trimethyl-3-oxo-N-(2-piperidin-1-ylethyl)bicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C18H30N2O2/c1-16(2)17(3)7-8-18(16,13-14(17)21)15(22)19-9-12-20-10-5-4-6-11-20/h4-13H2,1-3H3,(H,19,22)
• InChI Key: XJAIXLYFCYJXRN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2(CCC1(CC2=O)C(=O)NCCN3CCCCC3)C)C
• Molecular Formula: C18H30N2O2
• Molecular Weight: 306.4 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of “4,7,7-trimethyl-3-oxo-N-[2-(1-piperidinyl)ethyl]bicyclo[2.2.1]heptane-1-carboxamide”, there are methods available for synthesizing similar bicyclo[2.2.1]heptane-1-carboxylates. One such method involves an organocatalytic formal [4 + 2] cycloaddition reaction. This reaction allows for the rapid creation of a wide range of bicyclo[2.2.1]heptane-1-carboxylates from simple starting materials under mild and operationally simple conditions.

Scientific Research Applications

Hypotensive and Cardiovascular Activity

Research on compounds structurally related to 4,7,7-trimethyl-3-oxo-N-[2-(1-piperidinyl)ethyl]bicyclo[2.2.1]heptane-1-carboxamide has shown significant hypotensive and bradycardiac activities. For example, N-substituted 1,7,7-trimethyl-2-piperidinobicyclo[2.2.1]hept-2-ene 5-carboxamides and 1,7,7-trimethylbicyclo[2.2.1]heptan-2-one 3-carboxamides have demonstrated strong hypotensive and bradycardiac effects in rats, alongside weak infiltration anesthesia and antiarrhythmic activity in mice. Additionally, these compounds have exhibited antiacetylcholine activity in vitro (Ranise et al., 1982).

Ligand Synthesis for Enantioselective Reactions

Another application is in the field of organic synthesis, particularly in the creation of ligands for enantioselective reactions. For instance, related compounds like (1R,2S,3R,4S)-1,7,7-trimethyl-2-piperidin-2-ylmethyl-bicyclo[2.2.1]heptan-2-ol have been synthesized from d-camphor and used as ligands in enantioselective diethyl zinc additions to aldehydes, showing moderate enantioselectivity. This indicates the potential utility of these compounds in stereoselective synthetic processes (Olusegun B. Olubanwo et al., 2018).

Development of Novel Heterocyclic Carboxamides

Additionally, studies have focused on the synthesis of heterocyclic carboxamides, which are analogues of compounds similar to 4,7,7-trimethyl-3-oxo-N-[2-(1-piperidinyl)ethyl]bicyclo[2.2.1]heptane-1-carboxamide. These are evaluated for potential antipsychotic agents, showing promising results in in vitro and in vivo tests. This research contributes to the development of new therapeutic agents in psychiatry (Norman et al., 1996).